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Compound of Interest

Compound Name: Calcitonin, porcine

Cat. No.: B077327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed protocol for the quantitative determination of porcine

calcitonin in serum samples using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA)

kit. Calcitonin is a 32-amino acid peptide hormone primarily secreted by the parafollicular cells

(C-cells) of the thyroid gland. It plays a crucial role in calcium and phosphorus metabolism.

Accurate measurement of porcine calcitonin levels is essential for various research

applications, including physiological studies, disease modeling, and the development of

therapeutic agents. This protocol is designed to ensure reliable and reproducible results.

Principle of the Assay
This ELISA kit employs the sandwich ELISA technique. A microplate is pre-coated with a

monoclonal antibody specific for porcine calcitonin. When standards and samples are added to

the wells, the porcine calcitonin present binds to the immobilized antibody. Following a washing

step, a biotin-conjugated polyclonal antibody specific for porcine calcitonin is added, which

binds to the captured calcitonin, forming an antibody-antigen-antibody complex. Subsequently,

Streptavidin-HRP is added, which binds to the biotin. After another wash, a TMB substrate

solution is added. The intensity of the color developed is proportional to the amount of porcine

calcitonin in the sample. The reaction is terminated by the addition of a stop solution, and the

absorbance is measured at 450 nm.
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Materials and Reagents
Material/Reagent Specification Storage

Micro-ELISA strip plate
96 wells, pre-coated with anti-

porcine calcitonin antibody
2-8°C

Standard
Lyophilized, concentration to

be reconstituted

2-8°C (unopened), -20°C

(reconstituted)

Biotin-conjugated antibody Specific for porcine calcitonin 2-8°C

HRP-avidin 2-8°C

Wash Buffer 20x concentrate 2-8°C

Sample Diluent 2-8°C

TMB Substrate 2-8°C, protected from light

Stop Solution Acidic solution Room Temperature

Plate Sealer Room Temperature

Instruction Manual Room Temperature

Note: Do not mix or substitute reagents with those from other lots or sources.[1]

Experimental Protocols
Serum Sample Collection and Preparation
Proper sample collection and preparation are critical for accurate results.

Blood Collection: Collect whole blood using a serum separator tube (SST).

Clotting: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.[2][3]

Centrifugation: Centrifuge the clotted blood for 15-20 minutes at 1000 x g.[2][4]

Supernatant Collection: Carefully aspirate the serum (supernatant) and transfer it to a clean

tube.
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Storage: Assay the serum immediately or aliquot and store at -20°C or -80°C for later use.

Avoid repeated freeze-thaw cycles. If samples are to be used within 5 days, they can be

stored at 2-8°C. Grossly hemolyzed samples are not suitable for this assay.

Reagent Preparation
Bring all reagents and samples to room temperature before use.

Standard Dilution Series:

Reconstitute the lyophilized standard with Sample Diluent to create the stock solution. Mix

gently and allow it to sit for at least 15 minutes.

Perform serial dilutions of the stock solution with Sample Diluent to create a standard

curve. The Sample Diluent serves as the zero standard (0 pg/mL).

Wash Buffer (1x): Dilute the 20x concentrated Wash Buffer with deionized or distilled water.

ELISA Assay Procedure
Add Standards and Samples: Add 100 µL of each standard and sample to the appropriate

wells.

Incubate: Cover the plate with a plate sealer and incubate for 2 hours at 37°C.

Wash: Aspirate the liquid from each well and wash each well with 300 µL of 1x Wash Buffer.

Repeat the wash process three more times for a total of four washes. After the last wash,

invert the plate and blot it against clean paper towels to remove any remaining buffer.

Add Biotin-conjugated Antibody: Add 100 µL of the biotin-conjugated antibody working

solution to each well.

Incubate: Cover the plate and incubate for 1 hour at 37°C.

Wash: Repeat the wash step as described in step 3.

Add HRP-avidin: Add 100 µL of the HRP-avidin working solution to each well.
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Incubate: Cover the plate and incubate for 1 hour at 37°C.

Wash: Repeat the wash step five times as described in step 3.

Add Substrate: Add 90 µL of TMB Substrate to each well.

Incubate: Cover the plate and incubate for 15-30 minutes at 37°C in the dark.

Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to

yellow.

Read Absorbance: Read the optical density (OD) of each well at 450 nm within 5 minutes

using a microplate reader.

Data Presentation
Standard Curve Generation
Create a standard curve by plotting the mean absorbance for each standard concentration on

the y-axis against the corresponding concentration on the x-axis. Use a four-parameter logistic

(4-PL) curve fit.

Table 1: Example Standard Curve Data

Concentration (pg/mL) OD at 450 nm

2000 2.458

1000 1.632

500 0.987

250 0.541

125 0.288

62.5 0.152

31.25 0.095

0 0.050
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Note: This data is for example purposes only. A new standard curve must be generated for

each assay.

Visualizations
Experimental Workflow Diagram
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Step 1: Coating & Sample Addition Step 2: Detection Antibody Step 3: Enzyme Conjugate Step 4: Substrate Addition & Color Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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